Cas no 1797679-11-8 (3-methyl-N-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}butanamide)

• Product Name: 3-methyl-N-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}butanamide
• CAS No: 1797679-11-8
• Molecular Formula: C₁₄H₁₉N₃OS
• Molecular Weight: 277.38516163826
• CID: 5820545
• PubChem ID: 71808095

3-methyl-N-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}butanamide Properties

Names and Identifiers

• Butanamide, 3-methyl-N-[2-[3-(2-thienyl)-1H-pyrazol-1-yl]ethyl]-
• 3-methyl-N-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}butanamide
• 3-methyl-N-[2-(3-thiophen-2-ylpyrazol-1-yl)ethyl]butanamide
• F6439-4990
• 1797679-11-8
• AKOS024562586
• 3-methyl-N-(2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)butanamide

• InChIKey： DQIHFPMAJHZUFJ-UHFFFAOYSA-N
• Inchi： 1S/C14H19N3OS/c1-11(2)10-14(18)15-6-8-17-7-5-12(16-17)13-4-3-9-19-13/h3-5,7,9,11H,6,8,10H2,1-2H3,(H,15,18)
• SMILES： C(NCCN1C=CC(C2SC=CC=2)=N1)(=O)CC(C)C

Computed Properties

• Exact Mass: 277.12488341g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 277.12488341g/mol
• Heavy Atom Count: 19
• Complexity: 298
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 75.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines